methyl 2-{[(4-{[(4-fluorophenyl)amino]sulfonyl}phenoxy)acetyl]amino}benzoate

• IUPAC Name: methyl 2-[[2-[4-[(4-fluorophenyl)sulfamoyl]phenoxy]acetyl]amino]benzoate
• InChI: InChI=1S/C22H19FN2O6S/c1-30-22(27)19-4-2-3-5-20(19)24-21(26)14-31-17-10-12-18(13-11-17)32(28,29)25-16-8-6-15(23)7-9-16/h2-13,25H,14H2,1H3,(H,24,26)
• InChI Key: YXFBVQKQQMLGOW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)COC2=CC=C(C=C2)S(=O)(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C22H19FN2O6S
• Molecular Weight: 458.5 g/mol

Description

Methyl 2-{[(4-{[(4-fluorophenyl)amino]sulfonyl}phenoxy)acetyl]amino}benzoate, also known as MFPA, is a chemical compound that has been synthesized and studied for its potential use in scientific research. This compound has shown promise in various applications due to its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of methyl 2-{[(4-{[(4-fluorophenyl)amino]sulfonyl}phenoxy)acetyl]amino}benzoate involves its ability to selectively bind to certain proteins and enzymes in cells. This binding can lead to changes in cellular signaling pathways and gene expression, which can ultimately impact cellular function and behavior.
Biochemical and Physiological Effects:
Studies have shown that methyl 2-{[(4-{[(4-fluorophenyl)amino]sulfonyl}phenoxy)acetyl]amino}benzoate can have various biochemical and physiological effects on cells, including changes in cell proliferation, migration, and apoptosis. These effects are likely due to the compound's ability to selectively bind to certain proteins and enzymes, leading to changes in cellular signaling pathways.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 2-{[(4-{[(4-fluorophenyl)amino]sulfonyl}phenoxy)acetyl]amino}benzoate in lab experiments is its ability to selectively bind to certain proteins and enzymes, making it a useful tool for studying biological processes. However, one limitation of using methyl 2-{[(4-{[(4-fluorophenyl)amino]sulfonyl}phenoxy)acetyl]amino}benzoate is its potential toxicity and side effects, which must be carefully considered when designing experiments.

Future Directions

There are several potential future directions for research on methyl 2-{[(4-{[(4-fluorophenyl)amino]sulfonyl}phenoxy)acetyl]amino}benzoate, including further studies on its potential use as a therapeutic agent for cancer treatment, as well as its use as a fluorescent probe for imaging studies. Additionally, further studies could be conducted to better understand the biochemical and physiological effects of methyl 2-{[(4-{[(4-fluorophenyl)amino]sulfonyl}phenoxy)acetyl]amino}benzoate on cells, as well as its potential toxicity and side effects.

Synthesis Methods

The synthesis of methyl 2-{[(4-{[(4-fluorophenyl)amino]sulfonyl}phenoxy)acetyl]amino}benzoate involves several steps, including the reaction of 4-fluoroaniline with p-toluenesulfonyl chloride to form the sulfonyl derivative. This derivative is then reacted with 4-(2-hydroxyethoxy)benzoic acid to form the desired intermediate. The intermediate is then acetylated and reacted with methyl benzoate to yield the final product, methyl 2-{[(4-{[(4-fluorophenyl)amino]sulfonyl}phenoxy)acetyl]amino}benzoate.

Scientific Research Applications

Methyl 2-{[(4-{[(4-fluorophenyl)amino]sulfonyl}phenoxy)acetyl]amino}benzoate has been studied for its potential use in various scientific research applications, including as a fluorescent probe for imaging studies and as a potential therapeutic agent for cancer treatment. The unique chemical structure of methyl 2-{[(4-{[(4-fluorophenyl)amino]sulfonyl}phenoxy)acetyl]amino}benzoate allows it to selectively bind to certain proteins and enzymes, making it a useful tool for studying biological processes.